Cas no 954640-74-5 (2-(methylsulfanyl)-N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylbenzamide)

• Product Name: 2-(methylsulfanyl)-N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylbenzamide
• CAS No: 954640-74-5
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 6262124
• PubChem ID: 16920526
• Update Time: 2025-05-20

2-(methylsulfanyl)-N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylbenzamide
• F2373-0136
• 2-methylsulfanyl-N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]benzamide
• 954640-74-5
• 2-(methylsulfanyl)-N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]benzamide
• 2-(methylthio)-N-((2-oxo-3-phenyloxazolidin-5-yl)methyl)benzamide
• AKOS024644205

• Inchi： 1S/C18H18N2O3S/c1-24-16-10-6-5-9-15(16)17(21)19-11-14-12-20(18(22)23-14)13-7-3-2-4-8-13/h2-10,14H,11-12H2,1H3,(H,19,21)
• InChI Key： AQDLNKCPTSAWAV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(NCC1CN(C2C=CC=CC=2)C(=O)O1)=O

Computed Properties

• Exact Mass: 342.10381361g/mol
• Monoisotopic Mass: 342.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-(methylsulfanyl)-N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylbenzamide

Introduction to Compound CAS No. 954640-74-5: 2-(Methylsulfanyl)-N-(2-Oxo-3-Phenyl-1,3-Oxazolidin-5-Yl)Methylbenzamide

The compound with CAS No. 954640-74-5, known as 2-(methylsulfanyl)-N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylbenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a methylsulfanyl group attached to a benzene ring and an oxazolidin ring system. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

Recent studies have highlighted the importance of methylsulfanyl groups in organic synthesis, particularly in the development of bioactive compounds. The presence of this group in the molecule contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex structures. Additionally, the oxazolidin ring system is known for its ability to form stable amide bonds, which are crucial in peptide synthesis and drug design.

One of the most promising applications of this compound lies in its potential as a precursor for advanced pharmaceutical agents. Researchers have explored its role in the development of enzyme inhibitors, where the benzamide moiety plays a critical role in binding to target proteins. This has led to investigations into its use in anti-cancer therapies, where precise targeting of cellular pathways is essential.

Furthermore, the phenyl group within the molecule adds another layer of complexity and functionality. Phenyl groups are known for their aromatic stability and ability to participate in various chemical reactions, including electrophilic substitution and nucleophilic aromatic substitution. These properties make the compound highly versatile in both synthetic and analytical chemistry.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions, including nucleophilic acyl substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, making it more efficient for large-scale production.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are essential for predicting its behavior in different chemical environments. These studies have further validated its potential as a building block for more complex molecules.

The compound's stability under various conditions has been thoroughly investigated, with results indicating that it remains stable under moderate thermal and oxidative conditions. This makes it suitable for storage and transportation without significant degradation risks.

In conclusion, CAS No. 954640-74-5 represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications. As research continues to uncover new possibilities for this compound, its role in advancing chemical science is likely to grow even further.